4-[(E)-3-[[2-[[3-[(3-bromo-2-methylimidazo[1,2-a]pyridin-8-yl)oxymethyl]-2,4-dichlorophenyl]-methylamino]-2-oxoethyl]amino]-3-oxoprop-1-enyl]-N,N-dimethylbenzamide

• IUPAC Name: 4-[(E)-3-[[2-[3-[(3-bromo-2-methylimidazo[1,2-a]pyridin-8-yl)oxymethyl]-2,4-dichloro-N-methylanilino]-2-oxoethyl]amino]-3-oxoprop-1-enyl]-N,N-dimethylbenzamide
• InChI: InChI=1S/C30H28BrCl2N5O4/c1-18-28(31)38-15-5-6-24(29(38)35-18)42-17-21-22(32)12-13-23(27(21)33)37(4)26(40)16-34-25(39)14-9-19-7-10-20(11-8-19)30(41)36(2)3/h5-15H,16-17H2,1-4H3,(H,34,39)/b14-9+
• InChI Key: NDOBHDUXUJNXHX-NTEUORMPSA-N
• Canonical SMILES: CC1=C(N2C=CC=C(C2=N1)OCC3=C(C=CC(=C3Cl)N(C)C(=O)CNC(=O)C=CC4=CC=C(C=C4)C(=O)N(C)C)Cl)Br
• Isomeric SMILES: CC1=C(N2C=CC=C(C2=N1)OCC3=C(C=CC(=C3Cl)N(C)C(=O)CNC(=O)/C=C/C4=CC=C(C=C4)C(=O)N(C)C)Cl)Br
• Molecular Formula: C30H28BrCl2N5O4
• Molecular Weight: 673.4 g/mol
• CAS No.: 215258-13-2

Description

FR167344 is a synthetic organic compound known for its role as a nonpeptide antagonist of the bradykinin B2 receptor. It has been extensively studied for its high affinity binding to the B2 receptor, with an IC50 value of 65 nM, and its lack of binding affinity for the B1 receptor . This compound is significant in pharmacological research due to its potential therapeutic applications in inflammatory diseases.

Scientific Research Applications

FR167344 has a wide range of scientific research applications:

Chemistry: It is used as a tool compound to study the bradykinin B2 receptor and its role in various biochemical pathways.

Biology: The compound is used in cellular and molecular biology research to investigate signal transduction mechanisms involving the bradykinin B2 receptor.

Medicine: FR167344 has potential therapeutic applications in treating inflammatory diseases, pain management, and cardiovascular disorders.

Industry: The compound is used in the development of new pharmaceuticals and as a reference standard in analytical chemistry.

Mechanism of Action

FR167344 exerts its effects by binding to the bradykinin B2 receptor, thereby inhibiting the receptor-mediated phosphatidylinositol hydrolysis . This inhibition leads to a concentration-dependent rightward shift in the dose-response curve to bradykinin, accompanied by a progressive reduction of maximal response . The compound does not stimulate phosphatidylinositol hydrolysis, making it a potent and selective antagonist for the bradykinin B2 receptor.

Biochemical Analysis

Biochemical Properties

FR167344 free base displays a high-affinity binding to the B2 receptor with an IC50 value of 65 nM . It shows no stimulatory effects on phosphatidylinositol (PI) hydrolysis . Instead, it inhibits the B2 receptor-mediated PI hydrolysis, producing a concentration-dependent rightward shift in the dose-response curve to bradykinin .

Cellular Effects

FR167344 free base influences cell function by inhibiting the B2 receptor-mediated PI hydrolysis . This inhibition can affect cell signaling pathways, gene expression, and cellular metabolism.

Molecular Mechanism

The molecular mechanism of FR167344 free base involves high-affinity binding to the B2 receptor . This binding inhibits the B2 receptor-mediated PI hydrolysis, leading to changes in cell signaling and gene expression .

Dosage Effects in Animal Models

In animal models, FR167344 free base has shown to inhibit carrageenin-induced paw oedema in rats and kaolin-induced writhing in mice . The effects vary with different dosages, with ID50 values of 2.7 mg/kg and 2.8 mg/kg, respectively .

Preparation Methods

Synthetic Routes and Reaction Conditions: FR167344 is synthesized through a multi-step chemical process. The synthesis involves the formation of a 3-bromo-8-[2,6-dichloro-3-[N-[(E)-4-(N,N-dimethylcarbamoyl)cinnamidoacetyl]-N-methylamino]benzyloxy]-2-methylimidazo[1,2-a]pyridine hydrochloride structure . The reaction conditions typically include the use of organic solvents, controlled temperatures, and specific catalysts to ensure the desired chemical transformations.

Industrial Production Methods: Industrial production of FR167344 involves scaling up the laboratory synthesis process. This includes optimizing reaction conditions for large-scale production, ensuring purity and consistency of the final product, and implementing quality control measures. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions: FR167344 undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can modify the functional groups within the compound, altering its chemical properties.

Substitution: Substitution reactions can occur at various positions on the aromatic rings, leading to the formation of new derivatives.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Halogenation reagents like chlorine or bromine can be used for substitution reactions.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction can produce amine derivatives.

Comparison with Similar Compounds

FR167344 is often compared with other nonpeptide bradykinin B2 receptor antagonists, such as FR173657. Both compounds exhibit high affinity binding to the B2 receptor and lack binding affinity for the B1 receptor . FR167344 has a unique chemical structure that distinguishes it from other similar compounds. Other similar compounds include:

FR173657: Another nonpeptide bradykinin B2 receptor antagonist with similar pharmacological properties.

Icatibant: A bradykinin B2 receptor antagonist used clinically for treating hereditary angioedema.